![molecular formula C12H11FN4 B6185954 N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amine CAS No. 2624131-46-8](/img/no-structure.png)
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amine
Overview
Description
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amine, also known as E-7-Fluoro-PIM, is a novel synthetic compound with potential applications in scientific research. It is a derivative of the PIM family of compounds and is a member of the group of substituted pyrimidines. E-7-Fluoro-PIM has been used in a variety of scientific research applications, including in the study of biochemical and physiological processes.
Scientific Research Applications
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amineIM has been used in a variety of scientific research applications. It has been used in the study of the biochemical and physiological effects of drugs, as well as in the study of the mechanism of action of various drugs. It has also been used in the study of the pharmacokinetics and pharmacodynamics of drugs, as well as in the study of the metabolism of drugs. It has also been used in the study of the effects of drugs on the central nervous system.
Mechanism of Action
The mechanism of action of N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amineIM is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the metabolism of drugs. It is also believed to interact with certain receptors in the body, which may affect the pharmacokinetics and pharmacodynamics of drugs.
Biochemical and Physiological Effects
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amineIM has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs. It has also been shown to interact with certain receptors in the body, which may affect the pharmacokinetics and pharmacodynamics of drugs. Furthermore, it has been shown to have an effect on the central nervous system, which may affect the effects of certain drugs.
Advantages and Limitations for Lab Experiments
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amineIM has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is widely available. Additionally, it is relatively non-toxic and has a low potential for side effects. However, it is not always easy to control the concentration of the compound in experiments, and it can be difficult to determine the exact mechanism of action.
Future Directions
There are a number of potential future directions for research involving N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amineIM. One potential direction is to further study the biochemical and physiological effects of the compound. Additionally, further research could be done to better understand the mechanism of action of the compound and its effects on the pharmacokinetics and pharmacodynamics of drugs. Furthermore, further research could be done to determine the optimal concentrations of the compound for various experiments. Finally, further research could be done to explore the potential applications of the compound in various medical and therapeutic contexts.
Synthesis Methods
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amineIM is synthesized from 7-fluoro-pyrimidin-4-amine and N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amine. The synthesis involves the reaction of the two compounds in a solvent to form the desired compound. The reaction is carried out at room temperature and the desired compound is isolated by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amine involves the reaction of 7-fluoro-9H-pyrimido[4,5-b]indole with ethylamine in the presence of a suitable catalyst.", "Starting Materials": [ "7-fluoro-9H-pyrimido[4,5-b]indole", "ethylamine", "catalyst" ], "Reaction": [ "To a solution of 7-fluoro-9H-pyrimido[4,5-b]indole in a suitable solvent, add ethylamine and the catalyst.", "Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Cool the reaction mixture and isolate the product by filtration or other suitable means.", "Purify the product by recrystallization or other suitable means." ] } | |
CAS RN |
2624131-46-8 |
Product Name |
N-ethyl-7-fluoro-9H-pyrimido[4,5-b]indol-4-amine |
Molecular Formula |
C12H11FN4 |
Molecular Weight |
230.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
